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Compound of Interest

Compound Name: Desmethylclotiazepam

Cat. No.: B116832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the specifications for the analytical

reference standard of Desmethylclotiazepam, an active metabolite of the thienodiazepine

drug, Clotiazepam. This document outlines the essential chemical and physical properties,

analytical methodologies for characterization, and the metabolic pathway of its parent

compound. The information herein is intended to support research, development, and quality

control activities.

Chemical and Physical Specifications
An analytical reference standard of Desmethylclotiazepam is a highly purified and well-

characterized substance intended for qualitative and quantitative analysis. It serves as a

benchmark for ensuring the identity, purity, quality, and strength of Desmethylclotiazepam in

various matrices.

Table 1: Chemical and Physical Properties of Desmethylclotiazepam
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Property Specification Source(s)

Chemical Name

5-(2-chlorophenyl)-7-ethyl-1,3-

dihydro-2H-thieno[2,3-e]-1,4-

diazepin-2-one

[1][2][3][4][5]

Synonyms N-Desmethylclotiazepam [1][4][6]

CAS Number 33671-37-3 [1][4][6]

Molecular Formula C₁₅H₁₃ClN₂OS [1][3][4][6]

Molecular Weight 304.8 g/mol [1][3]

Appearance Solid [1]

Melting Point 206 - 210 °C (decomposes) [6]

Solubility
15 mg/mL in DMSO, 15 mg/mL

in DMF
[7]

UV λmax 214, 243, 319 nm [5]

Analytical Characterization
A comprehensive set of analytical techniques is employed to ensure the identity, purity, and

quality of the Desmethylclotiazepam analytical reference standard.

Table 2: Analytical Tests and Acceptance Criteria
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Analytical Test Method Acceptance Criteria

Identity Infrared (IR) Spectroscopy

The IR spectrum of the sample

corresponds to that of a known

reference standard.

¹H Nuclear Magnetic

Resonance (NMR)

Spectroscopy

The ¹H NMR spectrum

conforms to the structure of

Desmethylclotiazepam.

Mass Spectrometry (MS)

The mass spectrum exhibits a

molecular ion (MH+) consistent

with the molecular weight of

Desmethylclotiazepam (m/z

305.2).[5]

Purity
High-Performance Liquid

Chromatography (HPLC)
≥98%

Thin-Layer Chromatography

(TLC)
Purity: 100%

Residual Solvents Gas Chromatography (GC)

Meets the requirements of

relevant pharmacopeias (e.g.,

USP <467>).

Water Content Karl Fischer Titration Report value.

Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible analysis of the

Desmethylclotiazepam reference standard. The following are representative protocols based

on established methods for benzodiazepine analysis.

High-Performance Liquid Chromatography (HPLC)
This method is suitable for determining the purity of Desmethylclotiazepam.

Instrumentation: A high-performance liquid chromatograph equipped with a UV detector.
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Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

Mobile Phase: A mixture of a suitable buffer (e.g., phosphate buffer) and an organic solvent

(e.g., methanol or acetonitrile). The exact ratio should be optimized to achieve adequate

separation.

Flow Rate: 1.0 - 1.5 mL/min.

Injection Volume: 10 - 20 µL.

Detector Wavelength: UV detection at one of the absorbance maxima, such as 243 nm.

Sample Preparation: Dissolve an accurately weighed quantity of the Desmethylclotiazepam
reference standard in a suitable solvent (e.g., methanol or mobile phase) to obtain a known

concentration.

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of Desmethylclotiazepam.

Instrumentation: A mass spectrometer, which can be coupled with a chromatographic inlet

(e.g., LC-MS or GC-MS).

Ionization Mode: Electrospray Ionization (ESI) in positive mode is commonly used for

benzodiazepines.

Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Ion Trap.

Data Acquisition: Full scan mode to observe the molecular ion.

Sample Preparation: Prepare a dilute solution of the Desmethylclotiazepam reference

standard in a suitable volatile solvent (e.g., methanol or acetonitrile).

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for structural elucidation and confirmation of

identity.
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Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher).

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated chloroform (CDCl₃).

Sample Preparation: Dissolve a few milligrams of the Desmethylclotiazepam reference

standard in the chosen deuterated solvent.

Data Acquisition: Acquire a standard one-dimensional proton NMR spectrum.

Infrared (IR) Spectroscopy
IR spectroscopy provides a characteristic fingerprint of the molecule, confirming its identity.

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

Sample Preparation: Prepare the sample as a potassium bromide (KBr) pellet or using an

Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: Scan the sample over the mid-infrared range (typically 4000 to 400 cm⁻¹).

Metabolic Pathway and Analytical Workflow
Desmethylclotiazepam is a primary active metabolite of Clotiazepam, formed through N-

demethylation in the liver. This metabolic conversion is primarily catalyzed by cytochrome P450

enzymes, including CYP2B6, CYP3A4, CYP2C18, and CYP2C19.

Clotiazepam DesmethylclotiazepamN-demethylation
CYP2B6, CYP3A4,

CYP2C18, CYP2C19
(Liver Microsomes)

Click to download full resolution via product page

Metabolic conversion of Clotiazepam to Desmethylclotiazepam.

The analytical workflow for the characterization of a Desmethylclotiazepam reference

standard involves a series of tests to confirm its identity, purity, and quality.
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Identity Confirmation Purity Assessment Quality Attributes
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Desmethylclotiazepam
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Analytical workflow for Desmethylclotiazepam reference standard.

The logical relationship between the analytical tests and the quality attributes of the reference

standard is critical for ensuring its suitability for its intended use.

Quality Attributes

Identity Purity Composition

Analytical Tests

Spectroscopy
(IR, NMR, MS)

Chromatography
(HPLC, TLC, GC)

Titration
(Karl Fischer)

confirms determines measures residual solvents measures water content
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Relationship between analytical tests and quality attributes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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